Cas no 46339-96-2 ((2S)-2-amino-N-cyclohexyl-3-methylbutanamide)

• Product Name: (2S)-2-amino-N-cyclohexyl-3-methylbutanamide
• CAS No: 46339-96-2
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 3040690
• PubChem ID: 770504
• Update Time: 2025-08-02

(2S)-2-amino-N-cyclohexyl-3-methylbutanamide Chemical and Physical Properties

Names and Identifiers

• L-N-cyclohexylvalinamide
• (S)-Val-cyclohexylamide; S-Val-NHCy; L-Valine-cyclohexylamide; L-Valincyclohexylamid; (2S)-2-AMINO-N-CYCLOHEXYL-3-METHYLBUTANAMIDE,
• (2S)-2-amino-N-cyclohexyl-3-methylbutanamide
• N-Cyclohexyl L-Valinamide
• BS-28832
• AKOS010391700
• EN300-150436
• 46339-96-2
• SCHEMBL8455512

• Inchi： 1S/C11H22N2O/c1-8(2)10(12)11(14)13-9-6-4-3-5-7-9/h8-10H,3-7,12H2,1-2H3,(H,13,14)/t10-/m0/s1
• InChI Key： NTLOVUMPYFDNSG-JTQLQIEISA-N
• SMILES： O=C([C@H](C(C)C)N)NC1CCCCC1

Computed Properties

• Exact Mass: 198.17300
• Monoisotopic Mass: 198.173213330Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 356.5±21.0 °C at 760 mmHg
• Flash Point: 169.4±22.1 °C
• PSA: 55.12000
• LogP: 2.50980
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2S)-2-amino-N-cyclohexyl-3-methylbutanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives